Cas no 57021-54-2 (Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-)

Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-, is a heterocyclic organic compound featuring a partially saturated benzo[b]thiophene core with a nitrile functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The tetrahydro modification enhances stability and solubility, making it suitable for further functionalization. Its electron-withdrawing nitrile group facilitates nucleophilic substitution reactions, enabling the synthesis of diverse derivatives. The compound is valued for its compatibility with cross-coupling reactions and its role in constructing complex heterocyclic frameworks. High purity and consistent quality ensure reliable performance in research and industrial processes.

Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro- structure

57021-54-2 structure

Product Name:Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-

CAS No:57021-54-2

MF:C₉H₉NS

MW:163.239460706711

MDL:MFCD08059470

CID:4042492

PubChem ID:12231503

Update Time:2025-06-08

Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-
- BUTTPARK 146\08-22
- 4,5,6,7-Tetrahydro-1-benzothiophene-2-carbonitrile
- MFCD08059470
- 113529-95-6
- DTXSID60481558
- AS-9926
- 57021-54-2
- AKOS012322575
- CS-0360218
- 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile
- MDL： MFCD08059470
- Inchi： 1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5H,1-4H2
- InChI Key： IOQNRXMIUGPZRP-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC2=C1CCCC2

Computed Properties

Exact Mass: 163.04557046Da
Monoisotopic Mass: 163.04557046Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 52Å²

Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB419046-1 g	4,5,6,7-Tetrahydro-1-benzothiophene-2-carbonitrile	57021-54-2		1g	€326.00	2022-03-24
Matrix Scientific	088855-1g	4,5,6,7-Tetrahydro-1-benzothiophene-2-carbonitrile	57021-54-2		1g	$572.00	2023-09-11
Matrix Scientific	088855-1g	4,5,6,7-Tetrahydro-1-benzothiophene-2-carbonitrile	57021-54-2		1g	$572.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1430888-1g	4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile	57021-54-2	98%	1g	￥2083.00	2024-05-08